Cas no 24089-00-7 (1-Octen-3-ol, 3-methyl-)

• Product Name: 1-Octen-3-ol, 3-methyl-
• CAS No: 24089-00-7
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 265234
• Update Time: 2026-05-14

1-Octen-3-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octen-3-ol, 3-methyl-
• 3-methyloct-1-en-3-ol
• 3-Methyl-1-octen-3-ol
• 3-Methyl-1-octen-ol
• Aprol 160
• BRN 1850884

• Inchi： InChI=1S/C9H18O/c1-4-6-7-8-9(3,10)5-2/h5,10H,2,4,6-8H2,1,3H3
• InChI Key： DRKRLMZMGTWUSQ-UHFFFAOYSA-N
• SMILES： CC(O)(CCCCC)C=C

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.8660 (estimate)
• Melting Point: -7°C (estimate)
• Boiling Point: 224.85°C (estimate)
• Flash Point: 61.6°C
• Refractive Index: 1.4391 (estimate)
• PSA: 20.23
• LogP: 2.50370